Cas no 1564759-80-3 (2-(4-amino-3-fluorobenzenesulfonyl)ethan-1-ol)

• Product Name: 2-(4-amino-3-fluorobenzenesulfonyl)ethan-1-ol
• CAS No: 1564759-80-3
• MF: C₈H₁₀FNO₃S
• MW: 219.23330450058
• CID: 6391662
• PubChem ID: 86811522
• Update Time: 2024-01-13

2-(4-amino-3-fluorobenzenesulfonyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3-fluorobenzenesulfonyl)ethan-1-ol
• Ethanol, 2-[(4-amino-3-fluorophenyl)sulfonyl]-
• 1564759-80-3
• EN300-189449

• Inchi： 1S/C8H10FNO3S/c9-7-5-6(1-2-8(7)10)14(12,13)4-3-11/h1-2,5,11H,3-4,10H2
• InChI Key： SXMBADGAFBQQII-UHFFFAOYSA-N
• SMILES： C(O)CS(C1=CC=C(N)C(F)=C1)(=O)=O

Computed Properties

• Exact Mass: 219.03654252g/mol
• Monoisotopic Mass: 219.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 455.5±45.0 °C(Predicted)
• pka: 13.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines